Cas no 1025530-12-4 ((2Z)-2-Amino-3-[(E)-[1-(4-phenoxyphenyl)ethylidene]amino]but-2-enedinitrile)

• Product Name: (2Z)-2-Amino-3-[(E)-[1-(4-phenoxyphenyl)ethylidene]amino]but-2-enedinitrile
• CAS No: 1025530-12-4
• MF: C₁₈H₁₄N₄O
• MW: 302.329963207245
• MDL: MFCD00245820
• CID: 5012890
• Update Time: 2026-02-27

(2Z)-2-Amino-3-[(E)-[1-(4-phenoxyphenyl)ethylidene]amino]but-2-enedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1-aza-2-(4-phenoxyphenyl)prop-1-enyl)ethene-1,2-dicarbonitrile
• (2Z)-2-amino-3-[(E)-[1-(4-phenoxyphenyl)ethylidene]amino]but-2-enedinitrile
• (2Z)-2-Amino-3-[(E)-[1-(4-phenoxyphenyl)ethylidene]amino]but-2-enedinitrile

• MDL： MFCD00245820
• Inchi： 1S/C18H14N4O/c1-13(22-18(12-20)17(21)11-19)14-7-9-16(10-8-14)23-15-5-3-2-4-6-15/h2-10H,21H2,1H3/b18-17-,22-13+
• InChI Key： BICZMWDPGWIUQC-CAXSRKCJSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(/C(/C)=N/C(/C#N)=C(/C#N)\N)=CC=1

Computed Properties

• Exact Mass: 302.117
• Monoisotopic Mass: 302.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.2

Additional information on (2Z)-2-Amino-3-[(E)-[1-(4-phenoxyphenyl)ethylidene]amino]but-2-enedinitrile

Introduction to (2Z)-2-Amino-3-[(E)-[1-(4-phenoxyphenyl)ethylidene]amino]but-2-enedinitrile (CAS No. 1025530-12-4)

(2Z)-2-Amino-3-[(E)-[1-(4-phenoxyphenyl)ethylidene]amino]but-2-enedinitrile is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 1025530-12-4, exhibits a rich chemical profile that makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents. The intricate molecular architecture of this compound, featuring multiple functional groups and double bonds, contributes to its diverse chemical reactivity and potential biological activity.

The structural formula of (2Z)-2-Amino-3-[(E)-[1-(4-phenoxyphenyl)ethylidene]amino]but-2-enedinitrile reveals a conjugated system consisting of an enedinitrile core substituted with amino and phenoxyl groups. This arrangement not only imparts stability to the molecule but also enhances its ability to interact with biological targets. The presence of the E-configuration at the double bond further influences its electronic properties and reactivity, making it a versatile scaffold for chemical modifications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The phenoxyl group, in particular, has been extensively studied for its role in modulating various biological pathways. Research indicates that phenoxyl derivatives often exhibit anti-inflammatory, antioxidant, and antimicrobial properties, which are highly relevant in the context of modern medicine. The incorporation of this moiety into (2Z)-2-Amino-3-[(E)-[1-(4-phenoxyphenyl)ethylidene]amino]but-2-enedinitrile suggests that it may possess similar beneficial effects.

The enedinitrile moiety is another critical feature of this compound that warrants further investigation. Enedinitriles have been reported to exhibit a range of biological activities, including antitumor and anti-inflammatory effects. The conjugation between the nitrile groups and the amino functions enhances the molecule's ability to engage with enzymes and receptors, potentially leading to therapeutic efficacy. Studies have shown that such compounds can interfere with key signaling pathways involved in disease progression, making them attractive candidates for drug development.

One of the most compelling aspects of (2Z)-2-Amino-3-[(E)-[1-(4-phenoxyphenyl)ethylidene]amino]but-2-enedinitrile is its potential for structural diversification. The presence of multiple reactive sites allows for extensive chemical modifications, enabling researchers to tailor the compound's properties for specific applications. For instance, functionalization at the amino groups can alter the compound's solubility and bioavailability, while modifications at the phenoxyl ring can fine-tune its interaction with biological targets. This flexibility makes it an invaluable tool in medicinal chemistry.

Recent advancements in computational chemistry have facilitated the rapid screening of such complex molecules for their pharmacological potential. Molecular modeling techniques have been employed to predict how (2Z)-2-Amino-3-[(E)-[1-(4-phenoxyphenyl)ethylidene]amino]but-2-enedinitrile might interact with various biological targets, providing insights into its mechanism of action. These computational studies have complemented experimental approaches, leading to a more comprehensive understanding of the compound's behavior.

In vitro studies have begun to unravel the biological profile of this compound. Initial experiments suggest that it exhibits promising activity against certain disease models, although further research is needed to fully elucidate its therapeutic potential. The ability of (2Z)-2-Amino-3-[(E)-[1-(4-phenoxyphenyl)ethylidene]amino]but-2-enedinitrile to modulate key cellular processes makes it a compelling candidate for further investigation in preclinical studies.

The synthesis of this compound presents both challenges and opportunities. The complex structure requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules. Techniques such as cross-coupling reactions and transition metal catalysis have been particularly useful in assembling the various functional groups present in this compound.

The future direction of research on (2Z)-2-Amino-3-[(E)-[1-(4-phenoxyphenyl)ethylidene]amino]but-2-enedinitrile is likely to focus on optimizing its pharmacological properties and exploring new therapeutic applications. By leveraging cutting-edge technologies in synthetic chemistry and computational biology, scientists aim to develop novel derivatives with enhanced efficacy and reduced side effects. This compound represents a testament to the ongoing innovation in pharmaceutical research and development.